Cas no 2152777-61-0 (methyl({2-oxabicyclo2.1.1hexan-1-yl}methyl)amine)

• Product Name: methyl({2-oxabicyclo2.1.1hexan-1-yl}methyl)amine
• CAS No: 2152777-61-0
• MF: C₇H₁₃NO
• MW: 127.184221982956
• MDL: MFCD32751272
• CID: 5617276
• PubChem ID: 165905580
• Update Time: 2025-07-23

methyl({2-oxabicyclo2.1.1hexan-1-yl}methyl)amine Chemical and Physical Properties

Names and Identifiers

• methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine
• EN300-26667153
• EN300-2907612
• methyl({[(1s,4s)-2-oxabicyclo[2.1.1]hexan-1-yl]methyl})amine
• 2152777-61-0
• methyl({2-oxabicyclo2.1.1hexan-1-yl}methyl)amine

• MDL： MFCD32751272
• Inchi： 1S/C7H13NO/c1-8-5-7-2-6(3-7)4-9-7/h6,8H,2-5H2,1H3
• InChI Key： CTYDBRILRHLREV-UHFFFAOYSA-N
• SMILES： O1CC2CC1(CNC)C2

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 118
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 21.3Ų

Additional information on methyl({2-oxabicyclo2.1.1hexan-1-yl}methyl)amine

Introduction to Methyl({2-Oxabicyclo[2.1.1]hexan-1-yl}methyl)amine and Its Applications in Modern Chemical Biology

Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine, with the CAS number 2152777-61-0, is a fascinating compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of molecules known as bicyclic amines, which are characterized by their complex three-dimensional structures formed by fused rings. The presence of an oxygen atom within the bicyclic framework introduces additional functional diversity, making this molecule a promising candidate for various biochemical applications.

The 2-oxabicyclo[2.1.1]hexan-1-yl moiety is a key feature of this compound, contributing to its distinct chemical behavior. This structural motif is known for its ability to engage in specific interactions with biological targets, such as enzymes and receptors, due to its rigid and twisted conformation. Such conformational properties can be exploited to design molecules with high selectivity and affinity for therapeutic targets, making it an attractive scaffold for drug discovery efforts.

In recent years, there has been a surge in research focused on the development of novel scaffolds for drug discovery, with an emphasis on molecules that can modulate biological pathways in a targeted manner. Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine has emerged as a promising candidate in this context, thanks to its unique structural features and potential biological activity. Studies have shown that this compound can interact with various biological targets, including enzymes and receptors involved in critical cellular processes.

One of the most compelling aspects of Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine is its potential as a building block for the development of novel therapeutics. The bicyclic structure provides a stable platform that can be modified through various chemical reactions to introduce additional functional groups or side chains. This flexibility allows chemists to tailor the properties of the molecule to specific biological targets, enhancing its efficacy and reducing potential side effects.

Recent advancements in computational chemistry have further facilitated the design and optimization of molecules like Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine. By leveraging high-throughput virtual screening and molecular dynamics simulations, researchers can predict the binding modes and interactions of this compound with biological targets with remarkable accuracy. These computational tools have enabled the rapid identification of lead compounds that can be further optimized through experimental validation.

The pharmacological potential of Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine has been explored in several preclinical studies, where it has shown promise in modulating key biological pathways associated with various diseases. For instance, preliminary data suggest that this compound may exhibit inhibitory activity against certain enzymes involved in inflammation and pain signaling. These findings have sparked interest in further investigating its therapeutic potential through more comprehensive preclinical and clinical trials.

The synthesis of Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine presents unique challenges due to its complex three-dimensional structure. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound in multi gram quantities for research purposes. Techniques such as transition metal-catalyzed cyclizations and ring-forming reactions have been particularly useful in constructing the bicyclic core of this molecule efficiently.

In addition to its pharmacological applications, Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine has also attracted attention as a tool compound for biochemical research. Its ability to interact with specific biological targets makes it a valuable probe for studying enzyme mechanisms and receptor function. By using this compound as a starting point, researchers can gain insights into the structure-function relationships of key proteins involved in various cellular processes.

The future prospects for Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine are bright, with ongoing research aimed at expanding its applications in drug discovery and biochemical studies. As our understanding of biological systems continues to grow, the demand for innovative molecular tools like this compound will only increase. By leveraging cutting-edge synthetic and computational approaches, scientists are poised to unlock the full potential of Methyl({2-oxabicyclo[2.1.1]hexan-1-yl}methyl)amine and its derivatives.